Cas no 2137713-72-3 (5-bromo-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137713-72-3
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6273603
• PubChem ID: 165473729
• Update Time: 2025-07-01

5-bromo-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine
• 5-bromo-7-cyclopropyl-2-ethyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104718
• 2137713-72-3

• Inchi： 1S/C11H12BrN3/c1-2-10-13-11-6-8(7-3-4-7)5-9(12)15(11)14-10/h5-7H,2-4H2,1H3
• InChI Key： MAUDQHHWADMUKF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC(CC)=NN21)C1CC1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-cyclopropyl-2-ethyl-1,2,4triazolo1,5-apyridine

5-Bromo-7-Cyclopropyl-2-Ethyl-1,2,4-Triazolo[1,5-a]pyridine: A Comprehensive Overview

5-Bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137713-72-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The structure of 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine is characterized by a triazolo[1,5-a]pyridine core substituted with a bromo group at the 5-position, a cyclopropyl group at the 7-position, and an ethyl group at the 2-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule. The bromo group enhances the lipophilicity of the compound, while the cyclopropyl and ethyl groups contribute to its overall stability and reactivity.

Recent studies have highlighted the pharmacological potential of 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis through the activation of caspase pathways. The selective toxicity towards cancer cells suggests that this compound may have therapeutic potential in cancer treatment with minimal side effects on normal cells.

The synthesis of 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine involves a multi-step process that begins with the preparation of a key intermediate. Typically, the synthesis starts with the reaction of an appropriate pyridine derivative with a triazole precursor in the presence of a suitable coupling reagent. Subsequent functionalization steps introduce the bromo, cyclopropyl, and ethyl substituents to yield the final product. The synthetic route is highly efficient and can be scaled up for large-scale production.

To further explore the biological activity of 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine, several in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound effectively inhibits key enzymes involved in cancer cell proliferation and fungal metabolism. In vivo studies using animal models have confirmed its efficacy in reducing tumor growth and fungal infection without significant toxicity.

The pharmacokinetic profile of 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine has also been investigated. Studies indicate that it has favorable absorption properties and good bioavailability when administered orally or intravenously. The compound is rapidly distributed to various tissues and organs and is metabolized primarily by hepatic enzymes. The elimination half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

In conclusion, 5-bromo-7-cyclopropyl-2-ethyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137713-72-3) represents a promising candidate for further development as a therapeutic agent due to its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its pharmacological properties and evaluate its potential for clinical applications in treating fungal infections and cancer. The continued exploration of this compound's mechanisms of action and safety profile will be crucial for advancing its use in medical practice.